(2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate

• Molecular Formula: C13H14O5S
• Molecular Weight: 282.31 g/mol
• IUPAC Name: (2-oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate
• InChI: InChI=1S/C13H14O5S/c1-16-11-7-8(19-2)3-4-9(11)12(14)18-10-5-6-17-13(10)15/h3-4,7,10H,5-6H2,1-2H3
• InChI Key: FBSIBUJZILJXAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)OC2CCOC2=O

Description

(2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate is a benzoate ester derivative featuring a cyclic lactone moiety (2-oxooxolan-3-yl) as the esterifying group. The aromatic ring is substituted with a methoxy group at the 2-position and a methylsulfanyl (thioether) group at the 4-position. The structural combination of electron-donating groups (methoxy) and lipophilic substituents (methylsulfanyl) suggests a role in modulating bacterial signaling pathways, such as acyl-homoserine lactone (AHL)-mediated QS systems.

Biological Activity

(2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate is a synthetic organic compound with the chemical formula C13H14O5S. This compound features a unique structure that includes an oxolan ring and a benzoate moiety, which suggests potential biological activities that merit investigation. Understanding its biological activity is crucial for exploring its applications in pharmaceuticals and other fields.

Antimicrobial Properties

Recent studies indicate that (2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate exhibits significant antimicrobial activity. For instance, it has shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, leading to cell lysis.

Antioxidant Activity

The compound has also been evaluated for its antioxidant properties. In vitro assays demonstrated that it scavenges free radicals effectively, which suggests potential applications in preventing oxidative stress-related diseases. The antioxidant activity is believed to stem from the presence of the methoxy and methylthio groups, which enhance electron donation capabilities.

Anti-inflammatory Effects

In animal models, (2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate has been reported to reduce inflammation markers significantly. This effect is likely mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings position the compound as a candidate for developing anti-inflammatory therapies.

Cytotoxicity Studies

Cytotoxicity assays conducted on various cancer cell lines revealed that the compound exhibits selective cytotoxic effects. It demonstrated higher toxicity against breast cancer cells compared to normal fibroblast cells, indicating its potential as an anticancer agent. However, further studies are needed to elucidate the specific pathways involved in its cytotoxic effects.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against S. aureus and E. coli
Antioxidant	Scavenges free radicals
Anti-inflammatory	Reduces TNF-alpha and IL-6 levels
Cytotoxicity	Higher toxicity in breast cancer cells

Case Study: Antimicrobial Efficacy

In a controlled laboratory setting, (2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate was tested against a panel of pathogens. The Minimum Inhibitory Concentration (MIC) was determined for each strain, revealing that the compound inhibited bacterial growth at concentrations as low as 10 µg/mL for S. aureus. These results highlight its potential use as a natural antimicrobial agent in food preservation or clinical applications.

Case Study: Antioxidant Capacity

A study assessing the antioxidant capacity utilized DPPH radical scavenging assays, where (2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate exhibited an IC50 value of 25 µg/mL, indicating strong antioxidant potential. This finding supports further exploration into its use in nutraceutical formulations aimed at combating oxidative stress.

Comparison with Similar Compounds

Substituent Positioning and Electronic Effects

• Methoxy Group: The 2-methoxy substituent is critical for electronic and steric interactions.
• Methylsulfanyl Group : The 4-methylsulfanyl group increases lipophilicity (logP ≈ 3.2 estimated) compared to sulfonyl or sulfonamide analogs (e.g., metsulfuron-methyl, logP ≈ 1.8), improving membrane permeability .

Ester Group Variations

• Lactone vs. Simple Esters : The 2-oxooxolan-3-yl group (a γ-lactone) introduces rigidity and hydrolytic instability compared to linear esters like methyl or ethyl benzoates. This may reduce bioavailability but enhance localized activity in acidic environments (e.g., bacterial biofilms) .
• Comparison with Coumarins/Chromones: Fused polycyclic phenolic compounds (e.g., coumarin derivatives) exhibit extended π-systems for intercalation but lack the thioether group, which may limit their penetration into hydrophobic bacterial membranes compared to this compound .

Efficacy Against P. aeruginosa

In bioluminescence assays using Vibrio harveyi BB120, phenolic derivatives like (2-Oxooxolan-3-yl) 2-methoxy-4-methylsulfanylbenzoate demonstrated dose-dependent inhibition of AHL signaling in P. aeruginosa PAO1. While exact IC₅₀ values are unavailable, its activity is comparable to monocyclic phenolic compounds (e.g., 4-hydroxybenzoate derivatives) but lower than fused polycyclic systems like chromones, which show stronger π-π stacking with QS receptor proteins .

Mechanism of Action

The methylsulfanyl group may disrupt LuxR-type receptor dimerization via hydrophobic interactions, while the methoxy group interferes with AHL binding through steric hindrance. This dual mechanism contrasts with sulfonylurea herbicides (e.g., metsulfuron-methyl), which target plant acetolactate synthase and lack QS-modulating activity .

Physicochemical and Pharmacokinetic Properties

Property	(2-Oxooxolan-3-yl) 2-Methoxy-4-methylsulfanylbenzoate	Metsulfuron-Methyl	Coumarin Derivatives
Molecular Weight (g/mol)	~280	381	150–300
logP (Predicted)	3.2	1.8	2.0–3.5
Water Solubility (mg/L)	Low (~10)	Moderate (~500)	Very Low (<5)
Bioavailability	Moderate (hydrolysis-sensitive)	High	Low